Cas no 249636-63-3 (1,3-Benzodioxole-4-carboxaldehyde, 5-chloro-)

• Product Name: 1,3-Benzodioxole-4-carboxaldehyde, 5-chloro-
• CAS No: 249636-63-3
• MF: C₈H₅ClO₃
• MW: 184.576501607895
• CID: 1423309
• PubChem ID: 10583655
• Update Time: 2025-04-20

1,3-Benzodioxole-4-carboxaldehyde, 5-chloro- Chemical and Physical Properties

Names and Identifiers

• 1,3-Benzodioxole-4-carboxaldehyde, 5-chloro-
• 5-chloro-1,3-Benzodioxole-4-carboxaldehyde
• 5-Chloro-2H-1,3-benzodioxole-4-carbaldehyde
• EN300-6472548
• 5-chloro-1,3-dioxaindane-4-carbaldehyde
• DA-37633
• 249636-63-3
• 5-chloro-1,3-benzodioxole-4-carbaldehyde
• MFCD24684054
• Z1511872388
• 5-Chlorobenzo[d][1,3]dioxole-4-carbaldehyde
• SCHEMBL2571759
• G73821

• Inchi： 1S/C8H5ClO3/c9-6-1-2-7-8(5(6)3-10)12-4-11-7/h1-3H,4H2
• InChI Key： ROFXYEJXCPDMJT-UHFFFAOYSA-N
• SMILES： ClC1C=CC2=C(C=1C=O)OCO2

Computed Properties

• Exact Mass: 183.99275
• Monoisotopic Mass: 183.9927217g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 12
• Rotatable Bond Count: 1
• Complexity: 185
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 1.8
• Topological Polar Surface Area: 35.5Ų

Experimental Properties

• PSA: 35.53

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Benzodioxoles Benzodioxoles
• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Benzodioxoles